Cis -Tosylate
Cis -Tosylate
Brand Name:
Vulcanchem
CAS No.:
154003-23-3
VCID:
VC0138220
InChI:
InChI=1S/C20H19Cl2N3O5S/c1-12-3-6-18(31(26,27)28)13(2)19(12)17-8-29-20(30-17,9-25-11-23-10-24-25)15-5-4-14(21)7-16(15)22/h3-7,10-11,17H,8-9H2,1-2H3,(H,26,27,28)/p-1
SMILES:
CC1=C(C(=C(C=C1)S(=O)(=O)[O-])C)C2COC(O2)(CN3C=NC=N3)C4=C(C=C(C=C4)Cl)Cl
Molecular Formula:
C20H18Cl2N3O5S-
Molecular Weight:
483.3 g/mol
Cis -Tosylate
CAS No.: 154003-23-3
Cat. No.: VC0138220
Molecular Formula: C20H18Cl2N3O5S-
Molecular Weight: 483.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 154003-23-3 |
|---|---|
| Molecular Formula | C20H18Cl2N3O5S- |
| Molecular Weight | 483.3 g/mol |
| IUPAC Name | 3-[2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]-2,4-dimethylbenzenesulfonate |
| Standard InChI | InChI=1S/C20H19Cl2N3O5S/c1-12-3-6-18(31(26,27)28)13(2)19(12)17-8-29-20(30-17,9-25-11-23-10-24-25)15-5-4-14(21)7-16(15)22/h3-7,10-11,17H,8-9H2,1-2H3,(H,26,27,28)/p-1 |
| Standard InChI Key | WAYJYHNFFMNZJA-UHFFFAOYSA-M |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC[C@H]2CO[C@](O2)(CN3C=NC=N3)C4=C(C=C(C=C4)Cl)Cl |
| SMILES | CC1=C(C(=C(C=C1)S(=O)(=O)[O-])C)C2COC(O2)(CN3C=NC=N3)C4=C(C=C(C=C4)Cl)Cl |
| Canonical SMILES | CC1=C(C(=C(C=C1)S(=O)(=O)[O-])C)C2COC(O2)(CN3C=NC=N3)C4=C(C=C(C=C4)Cl)Cl |
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